Cas no 1807095-63-1 (4-Cyano-3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1807095-63-1
• MF: C₈H₂F₅IN₂
• MW: 348.011371135712
• CID: 4876379
• Update Time: 2025-06-13

4-Cyano-3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5IN2/c9-7(10)5-3(1-15)4(14)2-16-6(5)8(11,12)13/h2,7H
• InChI Key： GGHFJQHAOPWDGQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)(F)F)C(C(F)F)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 4-Cyano-3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine

Introduction to 4-Cyano-3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine (CAS No. 1807095-63-1)

4-Cyano-3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine, identified by its CAS number 1807095-63-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of multiple fluorinated and iodinated substituents, along with a cyano group, makes this molecule a particularly intriguing subject for synthetic chemists and biologists alike.

The structural features of 4-Cyano-3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine contribute to its unique chemical properties. The cyano group at the 4-position introduces a polar electron-withdrawing effect, which can influence the reactivity and electronic distribution of the molecule. Meanwhile, the difluoromethyl and trifluoromethyl groups at the 3- and 2-positions, respectively, enhance the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further derivatization and biological evaluation.

The iodo substituent at the 5-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in medicinal chemistry to construct complex molecular architectures, often leading to novel bioactive compounds. The combination of these functional groups in a single pyridine core suggests that 4-Cyano-3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine could serve as a valuable intermediate in the synthesis of pharmacologically relevant molecules.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced binding affinity and improved pharmacokinetic profiles in drug candidates. The fluorine atoms in this compound not only increase its lipophilicity but also modulate its interaction with biological targets. For instance, studies have shown that fluorinated aromatic compounds often exhibit greater metabolic stability and better membrane permeability compared to their non-fluorinated counterparts. This has led to their widespread incorporation into modern drugs targeting various therapeutic areas.

The cyano group in 4-Cyano-3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine also plays a crucial role in its potential biological activity. Cyano-substituted compounds are known to exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The cyano group can act as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, thereby influencing the compound's binding mode and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet-lab experiments. By leveraging molecular modeling techniques such as docking studies and quantum mechanical calculations, scientists can identify promising scaffolds like 4-Cyano-3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine as potential lead compounds for drug discovery. These computational approaches have significantly accelerated the drug development process by allowing for rapid screening of large libraries of compounds.

The synthesis of 4-Cyano-3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes may involve multi-step sequences involving halogenation, fluorination, and cyanation reactions. However, recent developments in transition-metal-catalyzed reactions have provided more efficient and selective methods for constructing such molecules. For example, palladium-catalyzed cross-coupling reactions can be used to introduce the iodine substituent at the 5-position with high precision.

Once synthesized, 4-Cyano-3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine can be further modified through various chemical transformations to explore its pharmacological potential. For instance, replacing the iodo group with other nucleophiles using palladium or copper catalysis can yield novel derivatives with distinct biological activities. Additionally, functional groups such as amides or esters can be introduced at different positions on the pyridine ring to modulate solubility and bioavailability.

The agrochemical industry has also shown interest in fluorinated pyridines due to their potential as intermediates in pesticide formulations. Compounds with similar structural motifs have been reported to exhibit herbicidal, fungicidal, or insecticidal properties. The unique combination of substituents in 4-Cyano-3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine makes it a promising candidate for developing next-generation agrochemicals that are both effective and environmentally sustainable.

In conclusion,4-Cyano-3-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine (CAS No. 1807095-63-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its structural features—particularly the presence of fluorinated and iodinated substituents—make it an attractive scaffold for further derivatization and biological evaluation. As computational chemistry continues to advance, researchers will be able to more efficiently explore the therapeutic possibilities of this compound and related derivatives.